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Quat-dtz Quat-dtz
Brand Name: Vulcanchem
CAS No.: 147511-30-6
VCID: VC0119577
InChI: InChI=1S/C23H29N2O4S.HI/c1-6-25(4,5)24-19-10-8-9-11-20(19)30-22(21(23(24)27)29-16(3)26)17-12-14-18(15-13-17)28-7-2;/h8-15,21-22H,6-7H2,1-5H3;1H/q+1;/p-1/t21-,22+;/m1./s1
SMILES: CC[N+](C)(C)N1C2=CC=CC=C2SC(C(C1=O)OC(=O)C)C3=CC=C(C=C3)OCC.[I-]
Molecular Formula: C23H29IN2O4S
Molecular Weight: 556.5 g/mol

Quat-dtz

CAS No.: 147511-30-6

Main Products

VCID: VC0119577

Molecular Formula: C23H29IN2O4S

Molecular Weight: 556.5 g/mol

Quat-dtz - 147511-30-6

CAS No. 147511-30-6
Product Name Quat-dtz
Molecular Formula C23H29IN2O4S
Molecular Weight 556.5 g/mol
IUPAC Name [(2S,3S)-3-acetyloxy-2-(4-ethoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]-ethyl-dimethylazanium;iodide
Standard InChI InChI=1S/C23H29N2O4S.HI/c1-6-25(4,5)24-19-10-8-9-11-20(19)30-22(21(23(24)27)29-16(3)26)17-12-14-18(15-13-17)28-7-2;/h8-15,21-22H,6-7H2,1-5H3;1H/q+1;/p-1/t21-,22+;/m1./s1
Standard InChIKey BEDWQXMBYGXHSO-NSLUPJTDSA-M
Isomeric SMILES CC[N+](C)(C)N1C2=CC=CC=C2S[C@H]([C@H](C1=O)OC(=O)C)C3=CC=C(C=C3)OCC.[I-]
SMILES CC[N+](C)(C)N1C2=CC=CC=C2SC(C(C1=O)OC(=O)C)C3=CC=C(C=C3)OCC.[I-]
Canonical SMILES CC[N+](C)(C)N1C2=CC=CC=C2SC(C(C1=O)OC(=O)C)C3=CC=C(C=C3)OCC.[I-]
Synonyms 3-(acetyloxy)-5-(2-(trimethylammonium)ethyl)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
quat-DTZ
PubChem Compound 3083425
Last Modified Nov 11 2021
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